Cas no 1803889-50-0 (Ethyl 4-(2-carboxyethyl)-2-(carboxymethyl)benzoate)

• Product Name: Ethyl 4-(2-carboxyethyl)-2-(carboxymethyl)benzoate
• CAS No: 1803889-50-0
• MF: C₁₄H₁₆O₆
• MW: 280.273244857788
• CID: 4959593
• Update Time: 2025-10-30

Ethyl 4-(2-carboxyethyl)-2-(carboxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-carboxyethyl)-2-(carboxymethyl)benzoate

• Inchi： 1S/C14H16O6/c1-2-20-14(19)11-5-3-9(4-6-12(15)16)7-10(11)8-13(17)18/h3,5,7H,2,4,6,8H2,1H3,(H,15,16)(H,17,18)
• InChI Key： WDXPAKXHYZVRJJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1CC(=O)O)CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 365
• XLogP3: 1.4
• Topological Polar Surface Area: 101

Additional information on Ethyl 4-(2-carboxyethyl)-2-(carboxymethyl)benzoate

Comprehensive Overview of Ethyl 4-(2-carboxyethyl)-2-(carboxymethyl)benzoate (CAS No. 1803889-50-0)

Ethyl 4-(2-carboxyethyl)-2-(carboxymethyl)benzoate (CAS No. 1803889-50-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, fine chemicals, and material science. This ester derivative, characterized by its carboxyethyl and carboxymethyl functional groups, offers unique reactivity and versatility in synthetic applications. Its molecular structure, featuring a benzoate core with strategically placed carboxylate side chains, makes it a valuable building block for researchers exploring drug discovery, bioconjugation, and polymer chemistry.

In recent years, the demand for high-purity intermediates like Ethyl 4-(2-carboxyethyl)-2-(carboxymethyl)benzoate has surged, driven by advancements in precision medicine and green chemistry. Users frequently search for terms such as "CAS 1803889-50-0 supplier," "benzoate derivatives applications," and "carboxyl-functionalized compounds," reflecting the compound's relevance in cutting-edge research. The compound's ability to participate in cross-coupling reactions and serve as a precursor for biodegradable materials aligns with the global push toward sustainable chemical processes.

From a synthetic perspective, Ethyl 4-(2-carboxyethyl)-2-(carboxymethyl)benzoate is often utilized in peptide modification and ligand design. Its dual carboxyl groups enable efficient conjugation with biomolecules, a feature highly sought after in targeted drug delivery systems. Researchers also explore its potential in metal-organic frameworks (MOFs), where its structural flexibility contributes to porous material design. These applications resonate with trending topics like "smart materials" and "nanotechnology in healthcare," frequently queried in academic and industrial circles.

The compound's stability under mild conditions and compatibility with aqueous-phase reactions further enhance its appeal. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity, a critical factor for laboratories adhering to Good Manufacturing Practices (GMP). As interest grows in custom synthesis and scalable production, CAS 1803889-50-0 continues to be a focal point for innovation in specialty chemicals.

Beyond industrial applications, Ethyl 4-(2-carboxyethyl)-2-(carboxymethyl)benzoate is studied for its role in flavor and fragrance chemistry. Its ester moiety and aromatic backbone make it a candidate for modifying sensory profiles in consumer products, linking it to searches like "benzoate esters in perfumery." This multidisciplinary utility underscores the compound's adaptability across sectors, from life sciences to consumer goods.

In conclusion, Ethyl 4-(2-carboxyethyl)-2-(carboxymethyl)benzoate (CAS No. 1803889-50-0) exemplifies the convergence of molecular design and application-driven research. Its prominence in high-impact journals and patent filings highlights its potential to address challenges in bioactive molecule synthesis and advanced material engineering. As scientific inquiries evolve, this compound remains a testament to the dynamic interplay between chemistry and innovation.